Cas no 1421254-66-1 (endo-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride)

• Product Name: endo-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride
• CAS No: 1421254-66-1
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD28344000
• CID: 2093658
• PubChem ID: 75530875
• Update Time: 2025-05-24

endo-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• endo-3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride
• (1R,3S,5S)-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride
• (3-exo)-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride
• (3-Endo)-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride
• SB13001
• AK163407
• endo-3-Methoxy-8-azabicyclo[3.2.1]octane HCl
• (3-endo)-3-methoxy-8-azabicyclo[3.2.1]octane hcl
• (1R,3S,5S)-3-METHOXY-8-AZABICYCLO[3.2.1]OCTANE HCL
• 8-Azabic
• endo-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride
• (1S,5R)-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride
• SB45151
• CS-0058945
• AS-51999
• 1256643-17-0
• 8-Azabicyclo[3.2.1]octane, 3-methoxy-, hydrochloride (1:1), (3-endo)-
• exo-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride
• PS-15487
• 1421254-66-1
• (1S,5R)-3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride
• endo-3-Methoxy-8-azabicyclo[3.2.1]octanehydrochloride
• SCHEMBL22800527
• AKOS025402570
• MFCD26959745
• CS-0053612
• D73097
• exo-3-Methoxy-8-azabicyclo[3.2.1]octane HCl
• Z3013892974
• (1R,3R,5S)-3-METHOXY-8-AZABICYCLO[3.2.1]OCTANE HYDROCHLORIDE
• 1688673-84-8
• P14112
• EN300-19384031
• EN300-7417997
• (1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride
• MFCD28344000
• SCHEMBL25241518
• rac-(1R,3R,5S)-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride
• rac-(1R,3R,5S)-3-methoxy-8-azabicyclo(3.2.1)octane hydrochloride
• 859-295-7

• MDL： MFCD28344000
• Inchi： 1S/C8H15NO.ClH/c1-10-8-4-6-2-3-7(5-8)9-6;/h6-9H,2-5H2,1H3;1H/t6-,7+,8?;
• InChI Key： TUQKVSDUCJVCOI-PAFGHYSMSA-N
• SMILES： Cl.O(C)C1C[C@@H]2CC[C@H](C1)N2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on endo-3-methoxy-8-azabicyclo[3.2.1]octane;hydrochloride

Comprehensive Overview of endo-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1421254-66-1)

The compound endo-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1421254-66-1) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring an 8-azabicyclo[3.2.1]octane core, is often explored for its potential bioactivity and applications in drug discovery. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting molecules, given its resemblance to tropane alkaloids, which are known for their neurological effects.

In recent years, the demand for novel synthetic intermediates like endo-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride has surged, driven by advancements in medicinal chemistry and high-throughput screening. This compound's stereochemistry and functional group arrangement make it a versatile candidate for designing selective receptor modulators. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies, aligning with the growing focus on drug bioavailability optimization.

The synthesis of endo-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride typically involves multi-step organic reactions, including cyclization and N-alkylation strategies. Modern green chemistry principles are increasingly applied to improve yield and reduce environmental impact, addressing the pharmaceutical industry's push for sustainable synthesis. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity, a topic frequently searched by quality control professionals.

From a commercial perspective, CAS No. 1421254-66-1 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are common concerns among procurement specialists. Discussions on platforms like ResearchGate and PubMed highlight its utility in neuropharmacology studies, particularly in exploring ligand-receptor interactions.

Emerging trends in AI-driven drug design have further spotlighted compounds like endo-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride. Computational models leverage its structural data to predict binding affinities and ADMET properties, topics dominating cheminformatics forums. Additionally, its potential role in neurological disorder research resonates with public interest in conditions like Parkinson's disease and chronic pain, though direct therapeutic claims require rigorous validation.

In summary, endo-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride exemplifies the intersection of organic synthesis and biomedical innovation. Its CAS registry number (1421254-66-1) serves as a key identifier for researchers navigating chemical databases, while its applications continue to evolve alongside cutting-edge drug development methodologies.